Cas no 1932791-75-7 (rel-(1r,3r)-3-(4-Chlorophenyl)cyclobutan-1-ol)

• Product Name: rel-(1r,3r)-3-(4-Chlorophenyl)cyclobutan-1-ol
• CAS No: 1932791-75-7
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 5192268
• Update Time: 2025-10-30

rel-(1r,3r)-3-(4-Chlorophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• rel-(1r,3r)-3-(4-Chlorophenyl)cyclobutan-1-ol

• Inchi： 1S/C10H11ClO/c11-9-3-1-7(2-4-9)8-5-10(12)6-8/h1-4,8,10,12H,5-6H2/t8-,10-
• InChI Key： CTVLRDXCHXTXHT-CZMCAQCFSA-N
• SMILES： [C@@H]1(O)C[C@@H](C2=CC=C(Cl)C=C2)C1

Additional information on rel-(1r,3r)-3-(4-Chlorophenyl)cyclobutan-1-ol

Rel-(1R,3R)-3-(4-Chlorophenyl)cyclobutan-1-ol: A Comprehensive Overview

The compound rel-(1R,3R)-3-(4-chlorophenyl)cyclobutan-1-ol, identified by the CAS number 1932791-75-7, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique stereochemistry and structural features, making it a subject of interest in both academic and industrial research. The molecule consists of a cyclobutane ring substituted with a hydroxyl group at position 1 and a 4-chlorophenyl group at position 3. Its stereochemistry is defined by the (R,R) configuration at positions 1 and 3, which plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of rel-(1R,3R)-3-(4-chlorophenyl)cyclobutan-1-ol in various chemical transformations. Researchers have explored its role as an intermediate in the synthesis of complex molecules, particularly in the construction of bioactive compounds. The cyclobutane ring system is known for its strained geometry, which can lead to unique reactivity patterns. This has been leveraged in the development of novel synthetic routes for pharmaceutical agents and agrochemicals.

The synthesis of rel-(1R,3R)-3-(4-chlorophenyl)cyclobutan-1-ol involves a series of carefully designed reactions to achieve the desired stereochemistry. One common approach involves the use of asymmetric catalysis to control the stereochemical outcome during key steps such as cyclopropanation or ring-opening reactions. The incorporation of the 4-chlorophenyl group introduces electronic and steric effects that influence the molecule's reactivity and stability.

In terms of applications, rel-(1R,3R)-3-(4-chlorophenyl)cyclobutan-1-ol has shown promise in medicinal chemistry. Its ability to participate in various nucleophilic and electrophilic reactions makes it a versatile building block for drug discovery programs. Recent research has focused on its potential as an inhibitor of specific enzyme targets, which could lead to the development of new therapeutic agents.

The study of rel-(1R,3R)-3-(4-chlorophenyl)cyclobutan-1-ol has also contributed to our understanding of stereochemical control in organic synthesis. By investigating its reactivity under different conditions, chemists have gained insights into how stereochemistry influences reaction pathways and selectivity. This knowledge is invaluable for designing more efficient and selective synthetic methods.

In conclusion, rel-(1R,3R)-3-(4-chlorophenyl)cyclobutan-1-ol (CAS No. 1932791-75-7) is a fascinating molecule with diverse applications in organic chemistry and drug discovery. Its unique structure and stereochemistry make it a valuable tool for researchers seeking to develop innovative chemical compounds with specific biological activities.